Cas no 98897-23-5 (rac-Propranolol-d7)

rac-Propranolol-d7 Properties

Names and Identifiers

• 2-Propanol,1-[[1-(methyl-d3)ethyl-1,2,2,2-d4]amino]-3-(1-naphthalenyloxy)- (9CI)
• 1-(1,1,1,2,3,3,3-heptadeuteriopropan-2-ylamino)-3-naphthalen-1-yloxypropan-2-ol
• rac Propranolol-d7
• rac-Propranolol-d7
• [2H7]-Propranolol
• 1-[(1-Methylethyl-d7)amino]-3-(1-naphthalenyloxy)-2-propanol
• Avlocardyl-d7
• Euprovasin-d7
• 1-(naphthalen-1-yloxy)-3-{[(1,1,1,2,3,3,3-?H?)propan-2-yl]amino}propan-2-ol
• AKOS030255227
• SS-4507
• Propranolol-d7
• SCHEMBL13781176
• DTXSID50662177
• CS-0202868
• HY-B0573BS
• 1-[(Naphthalen-1-yl)oxy]-3-{[(~2~H_7_)propan-2-yl]amino}propan-2-ol
• 98897-23-5
• DB-278556
• Propranolol-(isopropyl-D7)
• 1-(1-NAPHTHYLOXY)-3-[(2H7)-2-PROPANYLAMINO]-2-PROPANOL
• G13208
• +Expand

• InChIKey： AQHHHDLHHXJYJD-QLWPOVNFSA-N
• Inchi： InChI=1S/C16H21NO2/c1-12(2)17-10-14(18)11-19-16-9-5-7-13-6-3-4-8-15(13)16/h3-9,12,14,17-18H,10-11H2,1-2H3/i1D3,2D3,12D
• SMILES： CC(C)NCC(COC1=CC=CC2=CC=CC=C21)O

Computed Properties

• Exact Mass: 266.20100
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 6
• Monoisotopic Mass: 266.201
• Heavy Atom Count: 19
• Complexity: 257
• Isotope Atom Count: 7
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3
• Topological Polar Surface Area: 41.5A^2

Experimental Properties

• LogP: 2.96840
• PSA: 41.49000
• Melting Point: 90-92°C